3,5-dichloro-N-[2-methoxy-1-(2H-tetrazol-5-yl)ethyl]benzamide

• IUPAC Name: 3,5-dichloro-N-[2-methoxy-1-(2H-tetrazol-5-yl)ethyl]benzamide
• InChI: InChI=1S/C11H11Cl2N5O2/c1-20-5-9(10-15-17-18-16-10)14-11(19)6-2-7(12)4-8(13)3-6/h2-4,9H,5H2,1H3,(H,14,19)(H,15,16,17,18)
• InChI Key: YBVWNBXDISWLPL-UHFFFAOYSA-N
• Canonical SMILES: COCC(C1=NNN=N1)NC(=O)C2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C11H11Cl2N5O2
• Molecular Weight: 316.14 g/mol

Description

3,5-dichloro-N-[2-methoxy-1-(2H-tetrazol-5-yl)ethyl]benzamide, commonly known as DCTB, is a chemical compound that has gained interest in the scientific community due to its potential applications in research. DCTB belongs to the class of tetrazole-containing benzamides and has been found to possess a unique mechanism of action that makes it a valuable tool for investigating various biological processes.

Mechanism of Action

DCTB inhibits CK2 by binding to the ATP-binding site of the enzyme, thereby preventing its activity. This inhibition of CK2 activity has been found to have a variety of effects on cellular processes, including the regulation of gene expression, cell proliferation, and apoptosis.
Biochemical and Physiological Effects:
DCTB has been found to have a variety of biochemical and physiological effects on cells. Inhibition of CK2 activity by DCTB has been shown to lead to the downregulation of various oncogenes, such as c-Myc and HIF-1α, as well as the upregulation of tumor suppressor genes, such as p53. DCTB has also been found to induce apoptosis in cancer cells by activating the caspase cascade.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DCTB in lab experiments is its high potency and selectivity for CK2. This allows for the specific inhibition of CK2 activity without affecting other cellular processes. However, one limitation of using DCTB is its relatively low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research involving DCTB. One area of interest is the development of more potent and selective inhibitors of CK2 based on the structure of DCTB. Another area of research is the investigation of the role of CK2 in various disease states, such as cancer and neurodegenerative disorders. Additionally, the use of DCTB in combination with other drugs or therapies may lead to the development of more effective treatments for these diseases.

Synthesis Methods

DCTB can be synthesized using a multi-step process that involves the reaction of 3,5-dichlorobenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-methoxy-1-(2H-tetrazol-5-yl)ethanamine to produce DCTB.

Scientific Research Applications

DCTB has been used in various scientific research applications due to its ability to selectively inhibit the activity of protein kinase CK2, an enzyme that plays a crucial role in many cellular processes. DCTB has been found to be a potent inhibitor of CK2, with an IC50 value of 0.5 μM, making it a valuable tool for investigating the role of CK2 in various biological processes.